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Compound of Interest

Compound Name: 2,6-Dimethylpiperazine

Cat. No.: B042777

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2,6-
Dimethylpiperazine

This guide provides a comprehensive overview of the safety and handling information for 2,6-
Dimethylpiperazine, tailored for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazard classifications,
and essential safety protocols as derived from its Material Safety Data Sheet (MSDS).

Chemical and Physical Properties

2,6-Dimethylpiperazine is a flammable, hygroscopic solid that can form combustible dust
concentrations in the air.[1] It is crucial to handle this compound in a controlled environment to
mitigate risks associated with its physical and chemical properties.
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Property Value Source
Molecular Formula C6H14N2 [2][3][41[5]
Molecular Weight 114.19 g/mol [2][41[6]
CAS Number 108-49-6 [11[21[415][7]
EC Number 203-588-9 (21141171
Appearance Light yellow or off-white (1]

solid/crystals

Physical State

Solid

[1]

Melting Point 108 - 113 °C/226.4-235.4°F  [1][9]
- , 162 °C/323.6 °F @ 760
Boiling Point [1]
mmHg
Flash Point 44 -45°C/111.2 - 113 °F [1][9]
Assay =2 97% [1][9]
Moisture < 0.50% [9]

Hazard Identification and Classification

2,6-Dimethylpiperazine is classified as a hazardous chemical.[1] It is a flammable solid and

causes severe skin burns, eye damage, and respiratory irritation.[1][2]

Hazard Classification Category GHS Code
Flammable Solids Category 1 H228
Skin Corrosion/Irritation Category 1B/ 2 H315
Serious Eye Damage/Eye

o Category 1/ 2A H319
[rritation
Specific Target Organ Toxicit

P g g Y Category 3 H335

(Single Exposure)
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NFPA Hazard Ratings:

Category Rating
Health 3
Flammability 3
Instability 0

Experimental Protocols and Safety Procedures

The following protocols are derived from standard safety data sheets and provide guidance for
handling 2,6-Dimethylpiperazine in a laboratory or research setting.

First-Aid Measures

Immediate medical attention is required for all exposure routes.[1]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][2] Keep eye wide open while rinsing.[1] Remove contact lenses if present and
easy to do.[1][2]

» Skin Contact: Take off immediately all contaminated clothing.[1] Wash off immediately with
soap and plenty of water.[1][2]

 Inhalation: Remove to fresh air.[1][2] If breathing is difficult, give oxygen.[1][9] If not
breathing, give artificial respiration.[2][9] Do not use the mouth-to-mouth method if the victim
ingested or inhaled the substance.[1]

 Ingestion: Rinse mouth.[1][2] Do NOT induce vomiting.[1][9] Drink plenty of water.[1] Never
give anything by mouth to an unconscious person.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[1]

[2]

¢ Unsuitable Extinguishing Media: No information available.[1]
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Specific Hazards: The product causes burns of eyes, skin, and mucous membranes.[1]
Thermal decomposition can lead to the release of irritating gases and vapors, including
carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOXx).[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures

Personal Precautions: Use personal protective equipment as required.[1][2] Evacuate
personnel to safe areas.[1][2] Avoid contact with skin, eyes, or clothing.[1] Avoid dust
formation.[1][2]

Environmental Precautions: Should not be released into the environment.[1] Do not allow the
material to contaminate the ground water system.[1]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[1][2] Avoid creating dust.[1][2]

Handling and Storage

Handling: Use only under a chemical fume hood.[1] Wear personal protective
equipment/face protection.[1] Do not get in eyes, on skin, or on clothing.[1] Do not breathe
dust.[1] Keep away from heat, sparks, and open flames.[1][2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store in
a corrosives area.[1] Incompatible with strong oxidizing agents and strong acids.[1]

Visualized Workflows and Logical Relationships

The following diagrams illustrate key safety and response workflows for 2,6-

Dimethylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethylpiperazine material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042777#2-6-dimethylpiperazine-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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